(Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide

• IUPAC Name: (2Z)-2-(2,4-dioxo-1,3-thiazolidin-5-ylidene)-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C8H5N3O3S2/c12-5(10-7-9-1-2-15-7)3-4-6(13)11-8(14)16-4/h1-3H,(H,9,10,12)(H,11,13,14)/b4-3-
• InChI Key: UGKZKKXPJXYVON-ARJAWSKDSA-N
• Canonical SMILES: C1=CSC(=N1)NC(=O)C=C2C(=O)NC(=O)S2
• Isomeric SMILES: C1=CSC(=N1)NC(=O)/C=C\2/C(=O)NC(=O)S2
• Molecular Formula: C8H5N3O3S2
• Molecular Weight: 255.3 g/mol

Description

(Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide, also known as DTZ, is a small molecule compound that has been extensively studied in scientific research. This compound has been shown to have potential therapeutic applications for a variety of diseases, including cancer, diabetes, and inflammation. In

Scientific Research Applications

(Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer properties through its ability to inhibit the activity of histone deacetylases, which play a role in cancer cell growth and survival. (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide has also been shown to have anti-inflammatory properties through its ability to inhibit the activity of nuclear factor kappa B, which is involved in the inflammatory response. Additionally, (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide has been shown to have potential applications for the treatment of diabetes through its ability to activate the peroxisome proliferator-activated receptor gamma, which plays a role in glucose metabolism.

Mechanism of Action

(Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide is believed to exert its therapeutic effects through its ability to modulate various cellular pathways. Specifically, (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide has been shown to inhibit the activity of histone deacetylases, which leads to the upregulation of genes involved in cell cycle arrest and apoptosis. (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide has also been shown to inhibit the activity of nuclear factor kappa B, which leads to the downregulation of genes involved in the inflammatory response. Additionally, (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide has been shown to activate the peroxisome proliferator-activated receptor gamma, which leads to the upregulation of genes involved in glucose metabolism.
Biochemical and Physiological Effects
(Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide can induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit the production of inflammatory cytokines. In vivo studies have shown that (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide can inhibit tumor growth and reduce inflammation in animal models. Additionally, (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

(Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide has several advantages for lab experiments. It has been shown to have high purity and yield, making it a suitable candidate for scientific research applications. Additionally, (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide has been extensively studied for its potential therapeutic applications, making it a well-characterized compound. However, there are also limitations to using (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide in lab experiments. It has been shown to have low solubility in aqueous solutions, which can limit its use in certain experimental settings. Additionally, the mechanism of action of (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide. One area of focus could be on optimizing the synthesis method of (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide to improve its solubility in aqueous solutions. Additionally, further research could be done to fully elucidate the mechanism of action of (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide, which could provide insights into its potential therapeutic applications. Another area of focus could be on exploring the potential applications of (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide for the treatment of other diseases, such as neurodegenerative disorders. Overall, (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide is a promising compound for scientific research, and further studies on its potential therapeutic applications could have significant implications for human health.

Synthesis Methods

(Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide can be synthesized through a multistep process starting with the reaction of 2-aminothiazole with methyl acrylate to produce a thiazolylidene intermediate. This intermediate can then be reacted with 2,4-thiazolidinedione to yield (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide as the final product. The synthesis of (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(thiazol-2-yl)acetamide has been optimized to yield high purity and yield, making it a suitable candidate for scientific research applications.